Cas no 3593-75-7 (Dithieno2,3-b:2,3-dthiophene)
Dithieno[2,3-b:2',3'-d]thiophene (DTT) is a fused heteroaromatic compound featuring a thiophene-thiophene core structure. Its rigid, planar geometry and extended π-conjugation system make it a valuable building block in organic electronics, particularly for high-performance semiconductors and optoelectronic materials. DTT derivatives exhibit excellent charge transport properties, thermal stability, and tunable electronic characteristics, making them suitable for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs). The compound's synthetic versatility allows for functionalization at multiple positions, enabling precise modulation of optical and electronic properties. Its stability under ambient conditions further enhances its utility in device fabrication.
Dithieno2,3-b:2,3-dthiophene structure
Product Name:Dithieno2,3-b:2,3-dthiophene
CAS No:3593-75-7
MF:C8H4S3
MW:196.312357902527
MDL:MFCD06656577
CID:312841
PubChem ID:87560373
Update Time:2025-05-28
Dithieno2,3-b:2,3-dthiophene Chemical and Physical Properties
Names and Identifiers
-
- Dithieno[3,2-b:2',3'-d]thiophene
- dithieno[2,3-a:2',3'-d]thiophene
- dithieno[2,3-B:2',3'-D]thiophene
- 2',3'-d]thiophene
- Dithieno[2,3-b:2,3-d]thiophene
- Dithieno(3,2-b:2',3'-d)thiophene
- C8H4S3
- Dithieno[3,2-b:2 ,3 -d]thiophene
- PubChem21298
- EOS596
- VGWBXRXNERKBSJ-UHFFFAOYSA-N
- 4503AB
- dithieno[3,2-b;2',3'-d]thiophene
- VT20379
- FCH1122286
- TRA0085317
- LS40036
- Dithieno[3,2-b :2',3'-d ]thiophene
- SR-01000406226
- SY041238
- AM20090570
- MFCD00506977
- MFCD06656577
- J-520406
- CS-W013212
- AKOS015898695
- SB66944
- DTXSID50189495
- SCHEMBL407079
- DS-13226
- FT-0677525
- D3641
- Dithieno[3,2-b:2,3-d]thiophene
- 3,7,11-trithiatricyclo[6.3.0.0?,?]undeca-1(8),2(6),4,9-tetraene
- Dithieno[3,2-b:2 inverted exclamation mark ,3 inverted exclamation mark -d]thiophene
- 3593-75-7
- SR-01000406226-1
- AC-27453
- Dithieno[3,2-b:2',3'-d]thiophene, 97% (HPLC)
- 98507-51-8
- A874497
- CCG-15704
- 3,7,11-trithiatricyclo[6.3.0.0^{2,6]undeca-1(8),2(6),4,9-tetraene
- 3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
- 3,7,11-TRITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
- DTXCID80111986
- Dithieno2,3-b:2,3-dthiophene
-
- MDL： MFCD06656577
- Inchi： 1S/C8H4S3/c1-3-9-7-5(1)11-6-2-4-10-8(6)7/h1-4H
- InChI Key： VGWBXRXNERKBSJ-UHFFFAOYSA-N
- SMILES： S1C2C=CSC=2C2=C1C=CS2
Computed Properties
- Exact Mass: 195.94800
- Monoisotopic Mass: 195.947512
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 84.7
Experimental Properties
- Color/Form: Uncertain
- Density: 1.556
- Melting Point: 65.0 to 69.0 deg-C
- Boiling Point: 138°C/1.8mmHg(lit.)
- Flash Point: Fahrenheit: 246.2 ° f
Celsius: 119 ° c - Refractive Index: 1.865
- PSA: 84.72000
- LogP: 4.17750
- Solubility: Uncertain
Dithieno2,3-b:2,3-dthiophene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36
- Safety Instruction： S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R22; R36
Dithieno2,3-b:2,3-dthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Dithieno2,3-b:2,3-dthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 196753-200MG |
Dithieno[2,3-b:2',3'-d]thiophene, 98% |
3593-75-7 | 98% | 200MG |
￥ 941 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 196753-1G |
Dithieno[2,3-b:2',3'-d]thiophene, 98% |
3593-75-7 | 98% | 1G |
￥ 3031 | 2022-04-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011049-1g |
Dithieno2,3-b:2,3-dthiophene |
3593-75-7 | 98% | 1g |
￥636 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011049-200mg |
Dithieno2,3-b:2,3-dthiophene |
3593-75-7 | 98% | 200mg |
￥142 | 2024-05-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 710172-500MG |
Dithieno2,3-b:2,3-dthiophene |
3593-75-7 | 500mg |
¥1165.92 | 2023-11-27 | ||
| abcr | AB252118-200 mg |
Dithieno[3,2-b:2',3'-d]thiophene, 98%; . |
3593-75-7 | 98% | 200mg |
€131.40 | 2023-04-27 | |
| abcr | AB252118-1 g |
Dithieno[3,2-b:2',3'-d]thiophene, 98%; . |
3593-75-7 | 98% | 1g |
€403.60 | 2023-04-27 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D808048-1g |
Dithieno[3,2-b:2',3'-d]thiophene |
3593-75-7 | 98.0% | 1g |
2,009.70 | 2021-05-17 | |
| Matrix Scientific | 016642-100mg |
Dithieno[2,3-b:2',3'-d]thiophene, 98% |
3593-75-7 | 98% | 100mg |
$207.00 | 2023-09-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-WH230-100mg |
Dithieno2,3-b:2,3-dthiophene |
3593-75-7 | 98% | 100mg |
392.0CNY | 2021-08-05 |
Dithieno2,3-b:2,3-dthiophene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3593-75-7)DITHIENO[2,3-B:2',3'-D]THIOPHENE
Order Number:sfd18065
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
SunaTech Inc.
Gold Member
Audited Supplier
(CAS:3593-75-7)2',3'-d]thiophene
Order Number:OC1018
Stock Status:in Stock
Quantity:5g
Purity:98
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3593-75-7)Dithieno2,3-b:2,3-dthiophene
Order Number:A874497
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):1948.0/390.0
Email:sales@amadischem.com
Dithieno2,3-b:2,3-dthiophene Related Literature
-
Lei Zhang,Lin Tan,Wenping Hu,Zhaohui Wang J. Mater. Chem. 2009 19 8216
-
Jun Yin,Kadali Chaitanya,Xue-Hai Ju RSC Adv. 2015 5 65192
-
Wei Gao,Qiaoshi An,Cheng Zhong,Zhenghui Luo,Ruijie Ming,Miao Zhang,Yang Zou,Feng Liu,Fujun Zhang,Chuluo Yang Chem. Sci. 2018 9 8142
-
Abasaheb V. Patil,Woo-Hyung Lee,Kyuri Kim,Hanok Park,In Nam Kang,Soo-Hyoung Lee Polym. Chem. 2011 2 2907
-
Yuli Huang,Wei Huang,Junwei Yang,Ji Ma,Moyun Chen,Haoyun Zhu,Weizhi Wang Polym. Chem. 2016 7 538
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